Cas no 17508-17-7 (O-(2,4-dinitrophenyl)hydroxylamine)

• Product Name: O-(2,4-dinitrophenyl)hydroxylamine
• CAS No: 17508-17-7
• MF: C₆H₅N₃O₅
• MW: 199.121001005173
• MDL: MFCD00507425
• CID: 197718
• PubChem ID: 87140
• Update Time: 2025-05-19

O-(2,4-dinitrophenyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2,4-dinitrophenyl)hydroxylamine
• 2,4-Dinitrophenylhydroxylamine
• Hydroxylamine,O-(2,4-dinitrophenyl)-
• NSC 148499
• 2,4-NitrophenoxyaMine
• 2,4-DinitrophenoxyaMine
• 1-aMinooxy-2,4-dinitro-benzene
• 4-dinitrophenyl)hydroxylamine
• 1-Aminooxy-2,4-dinitrobenzene
• O-(2,4-dinitrophenyl)hydroxylamine;2,4-Dinitrophenylhydroxylamine
• AKOS006275705
• GS-4208
• CS-0020082
• 17508-17-7
• Hydroxylamine,4-dinitrophenyl)-
• Hydroxylamine, O-(2,4-dinitrophenyl)-
• DTXSID20169926
• AC-24357
• D5103
• J-523784
• FT-0653589
• EINECS 241-512-6
• O-(2,4-dinitro-phenyl)-hydroxylamine
• YLACRFYIUQZNIV-UHFFFAOYSA-N
• UNII-I1308NOV00
• O-(2,4-dinitrophenyl) hydroxylamine
• o-(2,4-dinitrophenyl)hydroxylamine; 2,4-dinitrophenylhydroxylamine
• C6H5N3O5
• AM90370
• EN300-110061
• O-(2,4-Dinitrophenyl)hydroxyl-amine
• NS00025747
• SY007244
• SCHEMBL123957
• DNPA
• MFCD00075001
• O-(2, 4-dinitrophenyl) hydroxylamine
• Q27280231
• BCP21724
• NSC-148499
• O-(2,4-Dinitrophenyl)hydroxyamine
• A3868
• O-(2,4-dinitrophenyl)-hydroxylamine
• SB40752
• NSC148499
• 1-(aminooxy)-2,4-dinitrobenzene
• InChI=1/C6H5N3O5/c7-14-6-2-1-4(8(10)11)3-5(6)9(12)13/h1-3H,7H
• I1308NOV00
• STL556674
• 1-Aminooxy-2,4-dinitrobenzene; 2,4-Dinitrophenoxyamine; 2,4-Nitrophenoxyamine; DNPA; NSC 148499;
• DB-064985
• BBL102866

• MDL： MFCD00507425
• Inchi： 1S/C6H5N3O5/c7-14-6-2-1-4(8(10)11)3-5(6)9(12)13/h1-3H,7H2
• InChI Key： YLACRFYIUQZNIV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 199.02300
• Monoisotopic Mass: 199.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127A^2

Experimental Properties

• Density: 1.6937 (rough estimate)
• Melting Point: 103-108°C
• Boiling Point: 336.62°C (rough estimate)
• Flash Point: 187.9℃
• Refractive Index: 1.6910 (estimate)
• Solubility: DMSO (Sparingly), Methanol (Slightly)
• PSA: 126.89000
• LogP: 2.50220
• pka: -1.07±0.70(Predicted)

O-(2,4-dinitrophenyl)hydroxylamine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Storage Condition：Store long-term at 2-8°C
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on O-(2,4-dinitrophenyl)hydroxylamine

Comprehensive Overview of O-(2,4-dinitrophenyl)hydroxylamine (CAS No. 17508-17-7): Properties, Applications, and Research Insights

O-(2,4-dinitrophenyl)hydroxylamine (CAS No. 17508-17-7) is a specialized organic compound with a unique molecular structure, featuring a hydroxylamine group linked to a 2,4-dinitrophenyl moiety. This compound has garnered significant attention in chemical synthesis and biochemical research due to its reactive properties and potential as an intermediate in the production of more complex molecules. Researchers and industry professionals often search for terms like "synthesis of O-(2,4-dinitrophenyl)hydroxylamine" or "CAS 17508-17-7 applications", reflecting its relevance in advanced chemical processes.

The compound's physicochemical properties include a distinct yellow-orange crystalline appearance, moderate solubility in polar organic solvents, and stability under controlled conditions. Its molecular formula, C₆H₅N₃O₅, highlights the presence of nitro groups, which contribute to its reactivity in nucleophilic substitution reactions. Recent studies have explored its role in catalysis and material science, particularly in the development of novel polymers and coatings. Keywords such as "O-(2,4-dinitrophenyl)hydroxylamine solubility" and "thermal stability of CAS 17508-17-7" are frequently queried, indicating strong interest in its practical handling.

In the context of green chemistry, O-(2,4-dinitrophenyl)hydroxylamine has been investigated as a potential eco-friendly reagent due to its ability to participate in atom-efficient reactions. This aligns with current trends in sustainable chemical manufacturing, where reducing waste and energy consumption is paramount. Searches for "green synthesis using hydroxylamine derivatives" or "CAS 17508-17-7 environmental impact" underscore this growing focus. Additionally, its applications in pharmaceutical intermediates and agrochemical research have been documented, though further studies are needed to fully elucidate its potential.

From an analytical chemistry perspective, O-(2,4-dinitrophenyl)hydroxylamine is often characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity assessment and structural verification, critical for research reproducibility. Queries like "HPLC analysis of CAS 17508-17-7" or "NMR peaks for O-(2,4-dinitrophenyl)hydroxylamine" are common among laboratory professionals. The compound's spectral data and chromatographic behavior are well-documented in peer-reviewed literature, facilitating its adoption in diverse experimental setups.

Emerging applications of O-(2,4-dinitrophenyl)hydroxylamine include its use in photodynamic therapy research and advanced oxidation processes. Its nitroaromatic structure enables unique interactions with light and reactive oxygen species, making it a candidate for innovative therapeutic and environmental remediation strategies. Recent publications have explored its photochemical properties, sparking searches for terms like "CAS 17508-17-7 in photochemistry" and "dinitrophenyl derivatives in medicine". These developments highlight the compound's versatility beyond traditional synthetic roles.

In summary, O-(2,4-dinitrophenyl)hydroxylamine (CAS No. 17508-17-7) represents a multifaceted compound with broad utility in chemical research and industrial applications. Its structural features and reactivity profile continue to inspire investigations into new methodologies and technologies. As interest in sustainable chemistry and functional materials grows, this compound is poised to remain a subject of active exploration and innovation.